Cas no 1356111-22-2 (tert-Butyl benzo[d]oxazol-7-ylcarbamate)

tert-Butyl benzo[d]oxazol-7-ylcarbamate structure
1356111-22-2 structure
Product Name:tert-Butyl benzo[d]oxazol-7-ylcarbamate
CAS No:1356111-22-2
MF:C12H14N2O3
MW:234.251163005829
CID:1029988
PubChem ID:71304743
Update Time:2025-04-20

tert-Butyl benzo[d]oxazol-7-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl benzo[d]oxazol-7-ylcarbamate
    • tert-butyl N-(1,3-benzoxazol-7-yl)carbamate
    • tert-Butyl 1,3-benzoxazol-7-ylcarbamate
    • DTXSID90745352
    • 1356111-22-2
    • tert-butylbenzo[d]oxazol-7-ylcarbamate
    • MDL: MFCD20257862
    • Inchi: 1S/C12H14N2O3/c1-12(2,3)17-11(15)14-9-6-4-5-8-10(9)16-7-13-8/h4-7H,1-3H3,(H,14,15)
    • InChI Key: SRPAQSHICVRAKA-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C2C=1OC=N2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.10044231g/mol
  • Monoisotopic Mass: 234.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.4Ų

tert-Butyl benzo[d]oxazol-7-ylcarbamate Pricemore >>

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